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A 2025 study published in BMC Plant Biology used gas chromatography-mass spectrometry (GC-MS) to

analyze agarwood metabolites, including sesquiterpenes like agarospirol [1]. The table below summarizes

the core methodology:

Aspect Protocol Description

Analytical
Instrument

Gas Chromatography-Mass Spectrometry (GC-MS) [1]

Sample Origin Aquilaria sinensis wood samples induced via fire-drill and brine treatments [1]

Target Analytes Differential metabolites, including key fragrant sesquiterpenes and chromones [1].

Agarospirol was specifically mentioned as a key analyte [1].

Data
Availability

The method was used for profiling, but specific cross-validation data (e.g., precision,

accuracy) for agarospirol quantification was not provided in the article [1].

This research highlights the role of endophytic microorganisms in agarwood formation. The relationship

between the treatment, endophyte colonization, and metabolite production can be visualized in the following

workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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